Cas no 158341-94-7 (3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-)

• Product Name: 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-
• CAS No: 158341-94-7
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 1336086
• PubChem ID: 10329607
• Update Time: 2025-04-20

3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)- Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-, (2R,3R,4S,5S)-
• (2R,3R,4S,5S)-2-(hydroxymethyl)piperidine-3,4,5-triol
• (2R,3R,4S,5S)-2-Hydroxymethyl-piperidine-3,4,5-triol
• DTXSID70438134
• CHEMBL176206
• 158341-94-7
• SCHEMBL1527007
• BDBM50163442

• Inchi： 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
• InChI Key： LXBIFEVIBLOUGU-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)CN1

Computed Properties

• Exact Mass: 163.08449
• Monoisotopic Mass: 163.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 92.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines